molecular formula C11H14BrN3O B8490638 1-(4-(5-Bromopyridin-3-yl)piperazin-1-yl)ethanone

1-(4-(5-Bromopyridin-3-yl)piperazin-1-yl)ethanone

Cat. No.: B8490638
M. Wt: 284.15 g/mol
InChI Key: NKPRUTXDPVEOQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-(5-Bromopyridin-3-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C11H14BrN3O and its molecular weight is 284.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14BrN3O

Molecular Weight

284.15 g/mol

IUPAC Name

1-[4-(5-bromopyridin-3-yl)piperazin-1-yl]ethanone

InChI

InChI=1S/C11H14BrN3O/c1-9(16)14-2-4-15(5-3-14)11-6-10(12)7-13-8-11/h6-8H,2-5H2,1H3

InChI Key

NKPRUTXDPVEOQW-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCN(CC1)C2=CC(=CN=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-dibromopyridine (1.233 g, 5.20 mmol), 1-(piperazin-1-yl)ethanone (0.734 g, 5.73 mmol), PdOAc2 (0.117 g, 0.52 mmol), XANTPHOS (0.361 g, 0.62 mmol), Cs2CO3 (5.09 g, 15.61 mmol), 1,4-dioxane as added to a 10 mL microwave vial. This was degassed and refilled with N2 and then heated at 140 °C in microwave for 1h. LCMS showed reaction done with the peak at Rf1.24 showed a fragment mass of 284. Evaporated solvent. Residue purified by ISCO (0-20% MeOH in EtOAc )to get the desired product 1-(4-(5-bromopyridin-3-yl)piperazin-1-yl)ethanone (0.470 g, 31.8 %). Trial # 1: 3,5-dibromopyridine (407 mg, 1.72 mmol), 1-(piperazin-1-yl)ethanone (231 mg, 1.81 mmol), PdOAc2 (38.6 mg, 0.17 mmol), XANTPHOS (119 mg, 0.21 mmol), Cs2CO3 (1681 mg, 5.16 mmol), 1,4-dioxane as added to a 10 mL microwave vial. This was degassed and refilled with N2 and then heated at 140 °C in microwave for 1h. LCMS showed reaction done with the peak at Rf1.22 showed a fragment mass of 284. Evaporated solvent. Residue purified by ISCO (0-20% MeOH in EtOAc )to get the desired product 1-(4-(5-bromopyridin-3-yl)piperazin-1-yl)ethanone (118mg, 24%).
Name
C(=O)([O-])[O-].[Cs+].[Cs+]
Quantity
0.0156 mol
Type
reagent
Reaction Step One
Quantity
0.00573 mol
Type
reactant
Reaction Step Two
Quantity
0.0052 mol
Type
reactant
Reaction Step Three
Quantity
0.000625 mol
Type
catalyst
Reaction Step Four
Quantity
0.00052 mol
Type
catalyst
Reaction Step Four

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